Cas no 2231663-72-0 ((2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride)

(2R,3S)-3-Fluoro-2-methyl-azetidine hydrochloride is a chiral azetidine derivative featuring a fluorine substituent at the 3-position and a methyl group at the 2-position. The stereochemistry (2R,3S) ensures high enantiomeric purity, making it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the azetidine ring contributes to conformational rigidity. The hydrochloride salt improves solubility and handling properties. This compound is suited for medicinal chemistry applications, including the design of enzyme inhibitors and receptor modulators. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for drug discovery.

(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride structure

2231663-72-0 structure

Product Name:(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride

CAS No:2231663-72-0

MF:C₄H₉ClFN

MW:125.57

MDL:MFCD31705462

CID:5096092

PubChem ID:135394854

Update Time:2026-03-02

(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2R,3S)-3-fluoro-2-methylazetidine hydrochloride
- Azetidine, 3-fluoro-2-methyl-, hydrochloride (1:1), (2R,3S)-
- (2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride
- (2R,3S)-3-Fluoro-2-methyl-aZetidine hydrochloride
- Rel-(2R,3S)-3-fluoro-2-methylazetidine hydrochloride
- (2R,3S)-3-fluoro-2-methylazetidine;hydrochloride
- AT24723
- trans-3-fluoro-2-methylazetidine hydrochloride
- (2R,3S)-3-Fluoro-2-methylazetidine HCl
- MFCD31705462
- PS-17103
- 2231663-72-0
- MDL： MFCD31705462
- Inchi： 1S/C4H8FN.ClH/c1-3-4(5)2-6-3;/h3-4,6H,2H2,1H3;1H/t3-,4+;/m1./s1
- InChI Key： LCIMHSJEJTYTNF-HJXLNUONSA-N
- SMILES： F[C@H]1CN[C@@H]1C.Cl

Computed Properties

Exact Mass: 125.0407551g/mol
Monoisotopic Mass: 125.0407551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 55.5
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1218608-100mg	(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride	2231663-72-0	95%	100mg	$140	2024-07-21
eNovation Chemicals LLC	Y1218608-250MG	(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride	2231663-72-0	95%	250mg	$250	2024-07-21
eNovation Chemicals LLC	Y1218608-500MG	(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride	2231663-72-0	95%	500mg	$360	2024-07-21
eNovation Chemicals LLC	Y1218608-1G	(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride	2231663-72-0	95%	1g	$600	2024-07-21
eNovation Chemicals LLC	Y1218608-5G	(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride	2231663-72-0	95%	5g	$1805	2024-07-21
eNovation Chemicals LLC	Y1218608-10G	(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride	2231663-72-0	95%	10g	$3010	2024-07-21
eNovation Chemicals LLC	Y1218608-25G	(2R,3S)-3-fluoro-2-methylazetidine hydrochloride	2231663-72-0	97%	25g	$5235	2023-09-03
Chemenu	CM1017309-500mg	(2R,3S)-3-fluoro-2-methylazetidine hydrochloride	2231663-72-0	95%+	500mg	$349	2023-02-02
Chemenu	CM1017309-1g	(2R,3S)-3-fluoro-2-methylazetidine hydrochloride	2231663-72-0	95%+	1g	$582	2023-02-02
Chemenu	CM1017309-5g	(2R,3S)-3-fluoro-2-methylazetidine hydrochloride	2231663-72-0	95%+	5g	$1746	2023-02-02